2-Methylmercaptoethanol

• CAS No.: 5271-38-5
• Product Name: 2-Methylmercaptoethanol
• Molecular Formula: C3H8OS
• Molecular Weight: 92.16 g/mol
• IUPAC Name: 2-methylsulfanylethanol
• Standard InChI: InChI=1S/C3H8OS/c1-5-3-2-4/h4H,2-3H2,1H3
• Standard InChIKey: WBBPRCNXBQTYLF-UHFFFAOYSA-N
• SMILES: CSCCO
• Canonical SMILES: CSCCO
• Density: 1.055-1.065 (20°)
• Physical Description: colourless to pale yellow liquid; powerful meat-like aroma
• Description: 2-methylthioethanol is a primary alcohol that is the S-methyl derivative of mercaptoethanol. It is found as a volatile component in Cucumis melo Var. cantalupensis. It has a role as a xenobiotic metabolite and a plant metabolite. It is an aliphatic sulfide and a primary alcohol. It derives from a mercaptoethanol.; 2-Methylthio-ethanol, also known as S-methylmercaptoethanol, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 2-Methylthio-ethanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylthio-ethanol has been primarily detected in feces. Within the cell, 2-methylthio-ethanol is primarily located in the cytoplasm. 2-Methylthio-ethanol exists in all eukaryotes, ranging from yeast to humans. 2-Methylthio-ethanol can be biosynthesized from mercaptoethanol. 2-Methylthio-ethanol has a meaty and sulfurous taste.
• Solubility: Insoluble in water; soluble in non-polar solvents; soluble (in ethanol)
• Synonyms: 2-(Methylsulfanyl)ethanol; 2-(Methylthio)ethanol; 2-(Methylthio)ethyl alcohol; 2-Hydroxyethyl methyl sulfide; 2-Methanesulfanylethanol; 2-Methylmercaptoethanol; 2-Methylsulfanyl-1-ethanol; Hydroxyethyl methyl sulfide; Methyl 2-hydroxyethyl sulfide; N
• PubChem Compound: 78925
• Last Modified: Nov 11 2021